Cas no 54663-78-4 (2-(Tributylstannyl)thiophene)

2-(Tributylstannyl)thiophene is an organotin compound featuring a thiophene core functionalized with a tributylstannyl group. This reagent is widely utilized in organic synthesis, particularly in Stille cross-coupling reactions, due to its stability and reactivity with aryl or vinyl halides. The tributylstannyl moiety facilitates efficient carbon-carbon bond formation, making it valuable for constructing complex heterocyclic frameworks. Its compatibility with a range of functional groups and solvents enhances its versatility in synthetic applications. Proper handling under inert conditions is recommended to maintain stability. This compound is a preferred choice for researchers seeking reliable and selective coupling reactions in pharmaceutical and materials science applications.
2-(Tributylstannyl)thiophene structure
2-(Tributylstannyl)thiophene structure
Product Name:2-(Tributylstannyl)thiophene
CAS No:54663-78-4
MF:C16H30SSn
MW:373.184402942657
MDL:MFCD00192513
CID:365940
PubChem ID:24865938
Update Time:2025-10-15

2-(Tributylstannyl)thiophene Chemical and Physical Properties

Names and Identifiers

    • Stannane,tributyl-2-thienyl-
    • 2-(Tributylstannyl)thiophene
    • 2-(Tri-n-butylstannyl)thiophene
    • Tributyl(2-thienyl)stannane
    • tributyl(thiophen-2-yl)stannane
    • 5-(Tributylstannyl)thiophene
    • Tri-n-butyl-2-thienyltin
    • Tributyl(2-thienyl)tin
    • Tributyl(2-thiophenyl)tin
    • Tributyl(thiophen-2-yl)stannate
    • Tributyl(thiophene-2-yl)stannane
    • Tributylthiophen-2-ylstannane
    • Tributyl(thien-2-yl)stannane
    • 2-(tributylstannyl) thiophene
    • Stannane, tributyl-2-thienyl-
    • 2-THIOPHENYLTRI-N-BUTYLTIN
    • Tributyl-thiophen-2-yl-stannane
    • 2-thienyltributyltin
    • 2-thienyl tributyltin
    • 2-thienyltributyl tin
    • Tributylstannylthiophene
    • tributylstannyl thiophene
    • tributylstannyl-thiophene
    • 2-thienyltributylstan
    • tri-n-butyl(thien-2-yl)stannane
    • CS-W004609
    • 2-(tributylstannyl)-thiophene
    • tributyl(thien-2-yl)-stannane
    • C16H30SSn
    • tributyl-(2-thienyl)-stannane
    • tributylthiophen-2-yl-stannane
    • AKOS000279452
    • SCHEMBL275321
    • 2-tributylstannylthiophene
    • tributyl-2-thienylstannane
    • DTXSID80381420
    • 2-thienyltributylstannane
    • MFCD00192513
    • 54663-78-4
    • PS-9718
    • UKTDFYOZPFNQOQ-UHFFFAOYSA-N
    • tri-n-butyl(2-thienyl)tin
    • BP-13419
    • 2-tributylstannanylthiophene
    • 2-tri-n-butylstannyl thiophene
    • InChI=1/C4H3S.3C4H9.Sn/c1-2-4-5-3-1;3*1-3-4-2;/h1-3H;3*1,3-4H2,2H3
    • tri-n-butyl(2-thienyl)stannane
    • tributyl(thien-2-yl) stannane
    • J-525050
    • tributyl-thiophen-2-yl stannane
    • 2-tributylstannyl thiophene
    • tri-n-butylstannylthiophene
    • T1798
    • 2-(Tributylstannyl)thiophene, 97%
    • ?2-(TRIBUTYLSTANNYL)THIOPHENE
    • tributyl(thiophen-2-yl) stannane
    • MDL: MFCD00192513
    • Inchi: 1S/C4H3S.3C4H9.Sn/c1-2-4-5-3-1;3*1-3-4-2;/h1-3H;3*1,3-4H2,2H3;
    • InChI Key: UKTDFYOZPFNQOQ-UHFFFAOYSA-N
    • SMILES: [Sn](C1=CC=CS1)(CCCC)(CCCC)CCCC

Computed Properties

  • Exact Mass: 374.10900
  • Monoisotopic Mass: 374.109025g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 10
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.175 g/mL at 25 °C(lit.)
  • Melting Point: 197-198 ºC
  • Boiling Point: 155 °C/0.1 mmHg(lit.)
  • Flash Point: Fahrenheit: 221 ° f
    Celsius: 105 ° c
  • Refractive Index: n20/D 1.518(lit.)
  • Solubility: Insuluble (8.2E-5 g/L) (25 ºC),
  • PSA: 28.24000
  • LogP: 5.80420
  • Solubility: Not determined

2-(Tributylstannyl)thiophene Security Information

2-(Tributylstannyl)thiophene Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(Tributylstannyl)thiophene Pricemore >>

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2-(Tributylstannyl)thiophene Production Method

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